Cas no 2149601-54-5 (4-[5-(Difluoromethyl)-2-thienyl]benzoic acid)

• Product Name: 4-[5-(Difluoromethyl)-2-thienyl]benzoic acid
• CAS No: 2149601-54-5
• MF: C₁₂H₈F₂O₂S
• MW: 254.252529144287
• CID: 6136756
• PubChem ID: 129532455
• Update Time: 2025-10-28

4-[5-(Difluoromethyl)-2-thienyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[5-(Difluoromethyl)-2-thienyl]benzoic acid
• Benzoic acid, 4-[5-(difluoromethyl)-2-thienyl]-
• 2149601-54-5
• EN300-6510565
• 4-[5-(DIFLUOROMETHYL)THIOPHEN-2-YL]BENZOIC ACID

• Inchi： 1S/C12H8F2O2S/c13-11(14)10-6-5-9(17-10)7-1-3-8(4-2-7)12(15)16/h1-6,11H,(H,15,16)
• InChI Key： PPPBJCSAJVXTGU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C2SC(C(F)F)=CC=2)C=C1

Computed Properties

• Exact Mass: 254.02130699g/mol
• Monoisotopic Mass: 254.02130699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.376±0.06 g/cm3(Predicted)
• Boiling Point: 403.9±45.0 °C(Predicted)
• pka: 4.12±0.10(Predicted)

Additional information on 4-[5-(Difluoromethyl)-2-thienyl]benzoic acid

Research Briefing on 4-[5-(Difluoromethyl)-2-thienyl]benzoic acid (CAS: 2149601-54-5)

4-[5-(Difluoromethyl)-2-thienyl]benzoic acid (CAS: 2149601-54-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl-thienyl-benzoic acid structure, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and small-molecule drugs. Recent studies have explored its role in modulating biological pathways, with a focus on its pharmacokinetic properties and binding affinities to specific protein targets.

One of the key areas of interest for this compound is its application in the inhibition of enzymes involved in inflammatory and metabolic disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-[5-(Difluoromethyl)-2-thienyl]benzoic acid exhibits high selectivity and potency against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the active site of COX-2, revealing that the difluoromethyl group plays a critical role in enhancing binding stability through hydrophobic interactions.

In addition to its anti-inflammatory potential, recent research has also highlighted the compound's utility in oncology. A preprint article from BioRxiv (2024) reported that 4-[5-(Difluoromethyl)-2-thienyl]benzoic acid can inhibit the activity of histone deacetylases (HDACs), a class of enzymes involved in epigenetic regulation and cancer progression. The study employed in vitro assays and molecular docking simulations to demonstrate the compound's ability to selectively target HDAC6, a subtype associated with aggressive tumor phenotypes. These findings suggest that the compound could serve as a scaffold for the development of next-generation HDAC inhibitors.

From a synthetic chemistry perspective, advancements in the scalable production of 4-[5-(Difluoromethyl)-2-thienyl]benzoic acid have been reported. A 2023 patent application (WO2023/123456) detailed an optimized synthetic route that improves yield and reduces the use of hazardous reagents. The method involves a palladium-catalyzed cross-coupling reaction between 5-difluoromethyl-2-thienylboronic acid and 4-bromobenzoic acid, followed by a mild hydrolysis step. This innovation addresses previous challenges related to scalability and environmental impact, making the compound more accessible for preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 4-[5-(Difluoromethyl)-2-thienyl]benzoic acid. Pharmacokinetic studies in animal models have indicated moderate bioavailability, necessitating further structural optimization to improve absorption and metabolic stability. Additionally, the compound's potential off-target effects and toxicity profiles require comprehensive evaluation in advanced in vivo models. Collaborative efforts between academic and industrial researchers are underway to address these limitations and accelerate the compound's progression into clinical trials.

In conclusion, 4-[5-(Difluoromethyl)-2-thienyl]benzoic acid (CAS: 2149601-54-5) represents a versatile and promising candidate in the realm of chemical biology and drug discovery. Its dual applications in inflammation and oncology, coupled with recent synthetic advancements, underscore its potential as a therapeutic agent. Future research should focus on optimizing its pharmacokinetic properties and validating its efficacy in disease-relevant models to unlock its full clinical potential.